(1R,5S)-3-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C17H21N3O3S/c21-15-5-6-16(22)20(15)13-8-11-3-4-12(9-13)19(11)17(23)18-10-14-2-1-7-24-14/h1-2,7,11-13H,3-6,8-10H2,(H,18,23)
• InChI Key: OQKWHFYGUZQARF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)NCC3=CC=CS3)N4C(=O)CCC4=O
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• CAS No.: 2061336-25-0

Description

(1R,5S)-3-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enantiomerically Pure Derivatives for Asymmetric Syntheses

Research by Martens and Lübben (1991) demonstrated the synthesis of enantiomerically pure bicyclic pyrrolidine derivatives, such as the one , utilized as efficient chiral auxiliaries in Michael-type reactions. This highlights its application in creating asymmetric compounds essential for pharmaceuticals and fine chemicals (Martens & Lübben, 1991).

Reactivity and Transformation Studies

Ershov et al. (2001) explored the reactivity of azabicyclic compounds with bases, leading to structural transformations that yield new compounds with potential applications in medicinal chemistry and organic synthesis (Ershov, Sheverdov, Nasakin, & Tafeenko, 2001).

Analgesic and Chemotherapeutic Potential

Research into scopine 3-amino-2-phenylpropionate derivatives, which share structural similarities, reveals potential analgesic, hypotensive, anti-Parkinsonian, and chemotherapeutic applications. These findings indicate the broad therapeutic potential of compounds containing the azabicyclo[3.2.1]octane core (Vlasova et al., 2006).

Novel Agonists for Neurological Treatments

The discovery of N-[(3R)-1-azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide as an agonist of the alpha7 nicotinic acetylcholine receptor highlights the potential of such compounds in treating cognitive deficits in neurological disorders like schizophrenia (Wishka et al., 2006).

Stereoselective Synthesis and Metabolic Studies

The stereoselective synthesis of active metabolites of potent inhibitors, such as PI3 kinase inhibitors, showcases the importance of such compounds in the development of new drugs with specific biological activities (Chen et al., 2010).

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry and related fields. Future work could explore its synthesis, properties, and potential applications in more detail.